Cas no 2227880-81-9 (rac-N-{3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenyl}acetamide)

Technical Introduction: rac-N-{3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenyl}acetamide is a chiral cyclopropyl derivative featuring a stereochemically defined aminomethyl group and a dimethyl-substituted cyclopropane ring. Its rigid, constrained structure enhances binding selectivity in molecular interactions, making it valuable for pharmaceutical and agrochemical applications. The presence of both acetamide and aminomethyl functionalities offers versatility for further derivatization, enabling the synthesis of targeted bioactive compounds. The compound’s stability, conferred by the dimethylcyclopropyl moiety, ensures robustness under various reaction conditions. Its well-defined stereochemistry (1R,3R) is critical for enantioselective applications, particularly in drug discovery, where chiral purity influences efficacy and safety profiles. This compound serves as a high-purity intermediate for advanced synthetic routes.
rac-N-{3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenyl}acetamide structure
2227880-81-9 structure
Product Name:rac-N-{3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenyl}acetamide
CAS No:2227880-81-9
MF:C14H20N2O
MW:232.321403503418
CID:5953459
PubChem ID:165674333
Update Time:2025-11-04

rac-N-{3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • rac-N-{3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenyl}acetamide
    • 2227880-81-9
    • rac-N-{3-[(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl]phenyl}acetamide
    • EN300-1740777
    • Inchi: 1S/C14H20N2O/c1-9(17)16-11-6-4-5-10(7-11)13-12(8-15)14(13,2)3/h4-7,12-13H,8,15H2,1-3H3,(H,16,17)/t12-,13-/m1/s1
    • InChI Key: JXRSAVOBCKGMBX-CHWSQXEVSA-N
    • SMILES: O=C(C)NC1=CC=CC(=C1)[C@@H]1[C@@H](CN)C1(C)C

Computed Properties

  • Exact Mass: 232.157563266g/mol
  • Monoisotopic Mass: 232.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 55.1Ų

rac-N-{3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenyl}acetamide Pricemore >>

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rac-N-{3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenyl}acetamide Related Literature

Additional information on rac-N-{3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenyl}acetamide

Recent Advances in the Study of rac-N-{3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenyl}acetamide (CAS: 2227880-81-9)

In recent years, the compound rac-N-{3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenyl}acetamide (CAS: 2227880-81-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylphenyl backbone and acetamide functional group, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and as a potential candidate for treating neurological disorders.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and pharmacological evaluation of this compound. The research team employed a multi-step synthetic route to obtain high-purity rac-N-{3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenyl}acetamide, followed by comprehensive in vitro and in vivo assays. The results demonstrated its high affinity for specific neurotransmitter receptors, suggesting its potential as a novel therapeutic agent for conditions such as anxiety and depression.

Another significant development was reported in a 2024 study by a collaborative team from Harvard Medical School and MIT. Their work focused on the compound's pharmacokinetic properties and metabolic stability. Using advanced LC-MS techniques, the researchers identified key metabolites and elucidated the metabolic pathways of rac-N-{3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenyl}acetamide. The findings indicated favorable metabolic stability and oral bioavailability, which are critical factors for its further development as a drug candidate.

Furthermore, a preclinical study conducted by a European research consortium investigated the compound's efficacy in animal models of neurodegenerative diseases. The results, published in Neuropharmacology (2024), revealed that rac-N-{3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenyl}acetamide exhibited neuroprotective effects and improved cognitive function in these models. These findings underscore its potential as a therapeutic intervention for Alzheimer's disease and other neurodegenerative conditions.

In addition to its therapeutic potential, recent advancements in the scalable synthesis of rac-N-{3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenyl}acetamide have been reported. A 2023 patent application by a leading pharmaceutical company detailed an optimized synthetic protocol that significantly improves yield and reduces production costs. This development is expected to facilitate further research and clinical trials involving this compound.

In conclusion, the growing body of research on rac-N-{3-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropylphenyl}acetamide (CAS: 2227880-81-9) highlights its multifaceted potential in drug discovery and development. Its unique chemical structure, combined with promising pharmacological properties, positions it as a compelling candidate for future therapeutic applications. Continued research efforts are warranted to fully elucidate its mechanisms of action and to advance its clinical translation.

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